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Compound of Interest

Compound Name: Levofloxacin acyl-b-D-glucuronide
Cat. No.: B12062780
Get Quote
\ J

This guide provides a comprehensive technical overview of Levofloxacin acyl-B-D-glucuronide,
a primary metabolite of the broad-spectrum fluoroquinolone antibiotic, Levofloxacin. Intended
for researchers, scientists, and professionals in drug development, this document delves into
the core chemical identity, metabolic pathway, and analytical methodologies pertinent to this
compound.

Section 1: Core Identity of Levofloxacin Acyl-3-D-
glucuronide

Levofloxacin acyl-B-D-glucuronide is a specialized carbohydrate conjugate formed through the
glucuronidation of levofloxacin. This process results in a more water-soluble metabolite,
facilitating its excretion from the body. As a phase Il metabolite, it represents a key step in the
enzymatic modification of xenobiotics, a process that enhances molecular polarity.[1] The study
of this compound is crucial for understanding the pharmacokinetics and biotransformation of
Levofloxacin.

Key Identifiers and Properties:
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Property Value Source(s)
CAS Number 160962-46-9 [11[2][3][41[5]
Molecular Formula C24H28FN3010 [1103114]
Molecular Weight 537.49 g/mol [1112]131[4]

(2S,3S,4S,5R,6S)-6-[[(2S)-7-
fluoro-2-methyl-6-(4-
methylpiperazin-1-yl)-10-oxo-
4-oxa-1-

IUPAC Name azatricyclo[7.3.1.0°23]trideca- [1112]
5(13),6,8,11-tetraene-11-
carbonyl]oxy]-3,4,5-
trihydroxyoxane-2-carboxylic

acid

Levofloxacin Glucuronide,

Synonyms Levofloxacin-beta-D- [1][2]
glucuronide
Appearance White to Pale Yellow Solid [1]

Section 2: Metabolic Pathway and Pharmacokinetics

Levofloxacin undergoes limited metabolism in humans and is primarily excreted unchanged in
the urine.[6][7][8] Approximately 87% of an administered dose is recovered as the parent drug
in urine within 48 hours.[7] Glucuronidation represents one of the minor metabolic pathways.
The formation of Levofloxacin acyl-B-D-glucuronide occurs via the enzymatic conjugation of
glucuronic acid to the carboxylic acid moiety of Levofloxacin. This biotransformation is a classic
example of a Phase Il detoxification reaction.

Below is a diagram illustrating the metabolic fate of Levofloxacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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